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Compound of Interest

Compound Name: Isobutyl acetate

Cat. No.: B127547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the discovery and historical context of

isobutyl acetate, a significant organic solvent and flavoring agent. It details the evolution of its

synthesis from early methods to the well-established Fischer-Speier esterification, presents its

physicochemical properties in a structured format, and includes detailed experimental

protocols.

Historical Context and Discovery
The story of isobutyl acetate is intrinsically linked to the development of organic chemistry in

the 19th century. While a single discoverer of isobutyl acetate is not widely credited, its

synthesis became possible through the foundational work on a class of compounds that would

come to be known as esters.

Early Developments in Ester Synthesis (Early to Mid-19th Century)

The term "ester" was first introduced in the first half of the 19th century by the German chemist

Leopold Gmelin. This period saw a burgeoning interest in the chemical composition of natural

substances. Chemists began to understand that the fruity and floral aromas of many plants

were due to volatile organic compounds.

By the mid-19th century, the synthesis of artificial fruit flavors was a commercial reality. These

"essences" were showcased at the Great Exhibition in London's Crystal Palace in 1851,
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featuring pear, apple, grape, and pineapple flavors created from simple esters diluted in

alcohol.[1][2][3] These early syntheses were likely serendipitous discoveries or the result of

systematic, albeit rudimentary, investigation into the reaction of acids and alcohols. The primary

method involved heating a carboxylic acid with an alcohol in the presence of a strong acid,

such as sulfuric or hydrochloric acid, which acted as a catalyst.[4]

Formulations from this era, such as those compiled by Vincenz Kletzinsky, reveal that these

artificial fruit essences were often complex mixtures of various esters, aldehydes, and other

organic compounds.[1][5] For example, an artificial pineapple essence could be made from a

combination of ethyl butyrate and amyl acetate. These early preparations were more of an art

than a precise science, relying on the olfactory judgment of the chemist.

The Advent of Systematic Synthesis: Fischer-Speier Esterification (1895)

The landscape of ester synthesis was formalized and significantly advanced in 1895 when

German chemist Emil Fischer and his colleague Arthur Speier published their work on the acid-

catalyzed esterification of carboxylic acids with alcohols.[4][6] This method, now known as the

Fischer-Speier esterification, provided a general and reliable procedure for preparing esters

with good yields. The reaction involves refluxing a carboxylic acid and an alcohol in the

presence of a strong acid catalyst.[4][6]

The key to the success of the Fischer-Speier method is the understanding of chemical

equilibrium. The reaction is reversible, and to drive it towards the formation of the ester, an

excess of one of the reactants (usually the alcohol) is used, or the water formed as a byproduct

is removed.[4][7] This systematic approach marked a significant step forward from the more

empirical methods of the earlier 19th century and remains a cornerstone of organic synthesis

today.

While the specific first synthesis of isobutyl acetate is not documented with a precise date or

individual, it is certain to have been prepared by these early esterification methods, likely as a

component of artificial fruit essences before being characterized as a distinct chemical entity.

Its synthesis follows the classic Fischer-Speier methodology, reacting isobutanol with acetic

acid.[8]

Physicochemical Properties of Isobutyl Acetate
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The following table summarizes the key quantitative data for isobutyl acetate.

Property Value Source(s)

Molecular Formula C₆H₁₂O₂ [8][9]

Molar Mass 116.16 g/mol [8][9][10]

Appearance Colorless liquid [8][11][12]

Odor Fruity, floral (banana-like) [8][11][12]

Density 0.875 g/cm³ (at 20°C) [8]

Melting Point -99 °C [8][9]

Boiling Point 118 °C [8][9]

Flash Point 18 °C (64 °F) [8][11]

Solubility in Water
0.63–0.7 g/100g at 20 °C

(Slightly soluble)
[8]

Vapor Pressure 13 mmHg (at 20 °C) [8][10]

Experimental Protocols
The following protocols detail the synthesis of isobutyl acetate, reflecting both the historical

approach and modern laboratory procedures based on the Fischer-Speier esterification.

Early Synthetic Approach (Pre-1895 - General Method)

While a specific detailed protocol for isobutyl acetate from this period is not available, a

general procedure for synthesizing a simple acetate ester would have involved the following

steps. It is important to note that yields were often low and purification methods were not as

advanced as they are today.

Materials:

Isobutanol (also known as isobutyl alcohol)

Glacial acetic acid
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Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (for neutralization)

Water

Distillation apparatus

Procedure:

A mixture of isobutanol and an excess of glacial acetic acid would be placed in a flask.

A small amount of concentrated sulfuric acid would be carefully added to the mixture.

The flask would be heated, likely over a water bath or with direct flame, to reflux the mixture

for a period of time. The concept of reflux was established, but temperature control would

have been less precise.

After cooling, the reaction mixture would be washed with water to remove the excess acid

and unreacted alcohol.

The crude ester would then be washed with a sodium bicarbonate solution to neutralize any

remaining acidic components.

The final step would involve distillation to purify the isobutyl acetate, separating it from any

remaining starting materials and byproducts.

Modern Laboratory Synthesis via Fischer-Speier Esterification

This protocol is a typical example of a modern laboratory preparation of isobutyl acetate,

providing higher yields and purity.[13][14]

Materials:

23.1 mL Isobutanol (0.25 mol)

34.5 mL Glacial acetic acid (0.6 mol)
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5.0 mL Concentrated sulfuric acid

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate (drying agent)

250 mL round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus

Procedure:

Combine 23.1 mL of isobutanol, 34.5 mL of glacial acetic acid, and 5.0 mL of concentrated

sulfuric acid in a 250 mL round-bottom flask.[13][14]

Set up the apparatus for reflux and heat the mixture gently for 2.5 hours.[13][14]

Allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash it with water. The organic layer should

be washed until the aqueous layer is approximately twice the volume of the organic layer.[13]

[14]

Separate the layers and wash the organic layer three times with a saturated sodium

bicarbonate solution to neutralize any remaining acid.[13][14]

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and purify the isobutyl acetate by distillation, collecting the fraction

that boils at approximately 118°C.[13]

Visualizations
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The following diagrams illustrate the key chemical reaction and a timeline of the historical

development of ester synthesis.

Reactants
Products

Acetic Acid
(CH₃COOH)

+ H₂SO₄

(catalyst)

Isobutanol
((CH₃)₂CHCH₂OH)

Isobutyl Acetate
(C₆H₁₂O₂)

Water
(H₂O)

Click to download full resolution via product page

Caption: The Fischer-Speier esterification of acetic acid and isobutanol.
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Early 19th Century
Term 'Ester' coined by Leopold Gmelin

c. 1851
Artificial fruit essences (esters)

showcased at the Great Exhibition in London

Mid-19th Century
General synthesis by heating carboxylic acids

and alcohols with a strong acid catalyst

1895
Fischer and Speier publish their systematic

method for acid-catalyzed esterification

20th Century to Present
Refinement of esterification techniques,

wide-scale industrial production of isobutyl acetate

Click to download full resolution via product page

Caption: Historical timeline of the development of ester synthesis.
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Start: Combine Reactants
(Isobutanol, Acetic Acid, H₂SO₄)

Reflux Reaction Mixture

Cool to Room Temperature

Wash with Water

Neutralize with NaHCO₃ Solution

Dry with Anhydrous Salt

Purify by Distillation

End: Pure Isobutyl Acetate

Click to download full resolution via product page

Caption: Modern experimental workflow for isobutyl acetate synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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